5-(1H-benzimidazol-1-ylmethyl)-N-{2-[(1S*,2S*,4S*)-bicyclo[2.2.1]hept-5-en-2-yl]ethyl}-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-(benzimidazol-1-ylmethyl)-N-[2-[(1S,2S,4S)-2-bicyclo[2.2.1]hept-5-enyl]ethyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C21H23N5O/c27-21(22-8-7-16-10-14-5-6-15(16)9-14)19-11-17(24-25-19)12-26-13-23-18-3-1-2-4-20(18)26/h1-6,11,13-16H,7-10,12H2,(H,22,27)(H,24,25)/t14-,15+,16-/m1/s1
• InChI Key: IZUAJICOLDFTDJ-OWCLPIDISA-N
• Canonical SMILES: C1C2CC(C1C=C2)CCNC(=O)C3=NNC(=C3)CN4C=NC5=CC=CC=C54
• Isomeric SMILES: C1[C@@H]2C[C@H]([C@H]1C=C2)CCNC(=O)C3=NNC(=C3)CN4C=NC5=CC=CC=C54
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials available and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. The benzimidazole and pyrazole rings are likely part of the core structure of the molecule, with the carboxamide group attached to the pyrazole ring.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzimidazole derivatives are used as antiparasitic drugs, where they interfere with the energy metabolism of the parasite.

Safety and Hazards

The safety and hazards associated with the compound would depend on its structure and the functional groups present. For example, some benzimidazole derivatives are known to be toxic, while others are used as safe and effective drugs.

Future Directions

The future research directions would likely involve further exploration of the biological activity of the compound, as well as optimization of its synthesis.